Cas no 2138030-29-0 (7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 2138030-29-0
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 5896601
• PubChem ID: 165475483
• Update Time: 2025-11-04

7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 7-(Difluoromethyl)-4,5,6,7-tetrahydro-3,5-dimethylpyrazolo[1,5-a]pyrimidine
• 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• EN300-1119584
• 2138030-29-0

• Inchi： 1S/C9H13F2N3/c1-5-4-12-14-7(8(10)11)3-6(2)13-9(5)14/h4,6-8,13H,3H2,1-2H3
• InChI Key： ZRJFNYWLGMRZPZ-UHFFFAOYSA-N
• SMILES： C12=C(C)C=NN1C(C(F)F)CC(C)N2

Computed Properties

• Exact Mass: 201.10775375g/mol
• Monoisotopic Mass: 201.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 309.3±37.0 °C(Predicted)
• pka: 4.13±0.60(Predicted)

Additional information on 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Comprehensive Overview of 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 2138030-29-0)

The compound 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 2138030-29-0) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the difluoromethyl group and the pyrazolo[1,5-a]pyrimidine core, make it a valuable scaffold for the development of novel bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of enzyme inhibitors and small-molecule therapeutics.

One of the key reasons for the growing interest in 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is its versatility in drug discovery. The pyrazolo[1,5-a]pyrimidine moiety is known for its ability to mimic purine bases, making it a promising candidate for targeting nucleotide-binding proteins. Additionally, the difluoromethyl group enhances the compound's metabolic stability and bioavailability, addressing common challenges in pharmaceutical development. These attributes align with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with optimized pharmacokinetic profiles.

In agrochemical applications, 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has shown potential as a building block for crop protection agents. The difluoromethyl substitution is particularly noteworthy, as fluorinated compounds often exhibit improved pesticidal activity and environmental persistence. This aligns with the industry's focus on sustainable agriculture and the development of next-generation pyrimidine-based fungicides or herbicides. As regulatory pressures increase, the demand for innovative, low-toxicity solutions has never been higher.

The synthesis of 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times. These methodologies resonate with the broader push toward green chemistry and process optimization in the pharmaceutical and chemical industries. Researchers are also investigating the compound's reactivity to expand its utility in combinatorial chemistry and library design.

From a commercial perspective, 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is available through specialized chemical suppliers, often as a research-grade material. Its CAS No. 2138030-29-0 serves as a critical identifier for procurement and regulatory compliance. The compound's niche applications mean it is frequently sought after by academic institutions, contract research organizations (CROs), and pharmaceutical companies engaged in early-stage drug discovery. This demand underscores the importance of reliable supply chains and high-purity standards in fine chemical production.

Looking ahead, the future of 7-(difluoromethyl)-3,5-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine appears promising, with ongoing studies exploring its derivatives and analogs. The integration of computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, is accelerating the identification of new applications. As the scientific community continues to prioritize innovation in heterocyclic chemistry, this compound is poised to play a pivotal role in addressing unmet needs across multiple industries.